Cas no 2171576-99-9 (3-amino(cyclobutyl)methyloxan-3-ol)

• Product Name: 3-amino(cyclobutyl)methyloxan-3-ol
• CAS No: 2171576-99-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5564953
• PubChem ID: 165595003
• Update Time: 2025-10-30

3-amino(cyclobutyl)methyloxan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1651219
• 3-[amino(cyclobutyl)methyl]oxan-3-ol
• 2171576-99-9
• 3-amino(cyclobutyl)methyloxan-3-ol

• Inchi： 1S/C10H19NO2/c11-9(8-3-1-4-8)10(12)5-2-6-13-7-10/h8-9,12H,1-7,11H2
• InChI Key： MRRRARUUOLWLTJ-UHFFFAOYSA-N
• SMILES： OC1(COCCC1)C(C1CCC1)N

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino(cyclobutyl)methyloxan-3-ol

Professional Introduction to 3-amino(cyclobutyl)methyloxan-3-ol (CAS No. 2171576-99-9)

3-amino(cyclobutyl)methyloxan-3-ol, a compound with the CAS number 2171576-99-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of 3-amino(cyclobutyl)methyloxan-3-ol incorporates both cyclobutyl and methyloxane moieties, which contribute to its distinctive chemical properties and reactivity. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at targeting neurological and inflammatory disorders.

The cyclobutyl group in the molecule enhances its stability and binding affinity, while the amino and hydroxyl functional groups provide multiple sites for further chemical modification. This versatility has positioned 3-amino(cyclobutyl)methyloxan-3-ol as a key building block in the design of novel therapeutic agents. Recent studies have highlighted its role in the development of small-molecule inhibitors that modulate enzyme activity and protein-protein interactions. For instance, researchers have explored its potential in inhibiting kinases and phosphodiesterases, which are critical targets in cancer therapy.

In the realm of medicinal chemistry, the synthesis of 3-amino(cyclobutyl)methyloxan-3-ol has been optimized through various methodologies to achieve high yields and purity. Advances in catalytic processes and green chemistry principles have enabled more efficient production methods, reducing waste and energy consumption. The compound’s solubility profile also makes it suitable for formulation into diverse drug delivery systems, including oral tablets, injectables, and topical applications. This adaptability is crucial for addressing different therapeutic needs and patient populations.

The pharmacological properties of 3-amino(cyclobutyl)methyloxan-3-ol have been extensively studied in preclinical models. Initial findings suggest that it exhibits significant anti-inflammatory effects by interacting with specific signaling pathways involved in immune responses. Additionally, its ability to cross the blood-brain barrier has opened new avenues for treating central nervous system disorders. Researchers are particularly interested in its potential as a neuroprotective agent, given its ability to mitigate oxidative stress and neuroinflammation.

The structural motifs present in 3-amino(cyclobutyl)methyloxan-3-ol also make it a promising candidate for developing antiviral and antibacterial agents. The compound’s interaction with viral proteases and bacterial enzymes has been investigated, revealing promising inhibitory activities. These findings underscore the broad therapeutic potential of this molecule across multiple disease areas. Furthermore, computational modeling studies have helped elucidate its binding mechanisms with target proteins, providing insights for further structural optimization.

The synthetic utility of 3-amino(cyclobutyl)methyloxan-3-ol extends beyond pharmaceutical applications. It serves as a versatile scaffold for material science research, particularly in the development of advanced polymers and coatings with tailored properties. Its incorporation into polymer matrices enhances mechanical strength and thermal stability, making it valuable for industrial applications. The compound’s compatibility with various functional groups also allows for the creation of hybrid materials with enhanced performance characteristics.

In conclusion, 3-amino(cyclobutyl)methyloxan-3-ol (CAS No. 2171576-99-9) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with its pharmacological properties, make it an invaluable asset in drug discovery and material science. As research continues to uncover new applications for this compound, its importance is expected to grow further. The ongoing exploration of its synthetic pathways and biological activities ensures that it will remain at the forefront of scientific innovation for years to come.